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Compound of Interest

Compound Name: Sakuranetin

Cat. No.: B8019584 Get Quote

Essential Safety and Handling Guide for
Sakuranetin
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Sakuranetin. Given the absence of a comprehensive Safety Data Sheet (SDS), this document

is based on available supplier information and general laboratory safety protocols for handling

solid chemical compounds with potential biological activity.

Summary of Key Information
Sakuranetin is a flavonoid phytoalexin, appearing as a crystalline solid.[1] While

comprehensive toxicological data is not readily available, it is prudent to treat this compound as

potentially hazardous. One source indicates a GHS classification of H302 - Harmful if

swallowed. All personnel must adhere to the safety protocols outlined below to minimize

exposure risk.
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Property Value Source

Molecular Formula C₁₆H₁₄O₅ [1][2][3]

Molecular Weight 286.28 g/mol [2]

Appearance Crystalline solid [1]

Storage Temperature -20°C [1]

Solubility in DMSO ~25 mg/mL [1]

Solubility in DMF ~30 mg/mL [1]

Personal Protective Equipment (PPE) Protocol
Strict adherence to the following PPE protocol is mandatory when handling Sakuranetin to

minimize exposure and ensure personal safety.

PPE Category Item Standard Purpose

Eye Protection

Safety glasses with

side shields or

chemical splash

goggles

ANSI Z87.1-compliant

Protects eyes from

dust particles and

splashes.

Hand Protection Nitrile gloves ASTM D6319
Prevents skin contact

with the chemical.

Body Protection Laboratory coat ---

Protects skin and

clothing from

accidental spills.

Respiratory Protection
NIOSH-approved

respirator (e.g., N95)
---

Recommended when

handling the powder

outside of a certified

chemical fume hood

to prevent inhalation.
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This step-by-step guide outlines the procedural workflow for safely handling Sakuranetin from

receipt to disposal.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Record the date of receipt on the container.

Store the container in a designated, well-ventilated, and secure location at -20°C.[1]

Preparation for Use
Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the solid form to avoid inhalation of dust.

Ensure all necessary PPE is donned correctly before handling the compound.

Have a chemical spill kit readily accessible.

Weighing and Solution Preparation
When weighing the solid compound, use a chemical fume hood or a balance with a draft

shield to minimize the dispersion of powder.

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.

To prepare a stock solution, dissolve Sakuranetin in a suitable solvent such as DMSO or

DMF.[1]

Cap the vial or container securely after dissolution.

Experimental Use
Clearly label all solutions containing Sakuranetin with the compound name, concentration,

solvent, and date of preparation.
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When using solutions, handle them with care to avoid splashes and aerosol generation.

After use, thoroughly clean all equipment and the work area.

Disposal Plan
Proper disposal of Sakuranetin and its associated waste is crucial to prevent environmental

contamination and ensure laboratory safety.

Waste Segregation
Solid Waste: Collect unused or expired solid Sakuranetin, contaminated gloves, weighing

paper, and other contaminated disposable materials in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Collect solutions of Sakuranetin in a separate, sealed, and clearly labeled

hazardous liquid waste container. Do not mix with other solvent waste streams unless

compatible.

Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps

container.

Container Management
Ensure all waste containers are made of a material compatible with the waste they contain.

Keep waste containers closed except when adding waste.

Do not overfill waste containers.

Final Disposal
All waste containing Sakuranetin must be disposed of as hazardous chemical waste.

Follow your institution's and local regulations for the disposal of hazardous chemical waste.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures.
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Empty containers that held Sakuranetin should be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste.

Chemical Spill Response
In the event of a chemical spill, follow these procedures to ensure a safe and effective cleanup.

Immediate Actions

Cleanup Steps Post-Cleanup

Alert others in the area Assess the spill size and risk
Evacuate if necessary
(large spill, high risk)

High Risk

Don appropriate PPE

Low Risk

Contain the spill
(use absorbent material) Clean the affected area Collect contaminated materials Dispose of waste as hazardous Decontaminate reusable equipment Report the incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill involving Sakuranetin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8019584#personal-protective-equipment-for-
handling-sakuranetin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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